Cas no 7176-29-6 (Phosphoric acid, bis(1-methylethyl) 4-(methylthio)phenyl ester)
7176-29-6 structure
Product Name:Phosphoric acid, bis(1-methylethyl) 4-(methylthio)phenyl ester
CAS No:7176-29-6
MF:C13H21O4PS
MW:304.342203855515
CID:545094
PubChem ID:12919925
Update Time:2025-04-19
Phosphoric acid, bis(1-methylethyl) 4-(methylthio)phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid, bis(1-methylethyl) 4-(methylthio)phenyl ester
- (4-methylsulfanylphenyl) dipropan-2-yl phosphate
- 4-(Methylsulfanyl)phenyl dipropan-2-yl phosphate
- DTXSID50512966
- SCHEMBL11766120
- 7176-29-6
-
- Inchi: 1S/C13H21O4PS/c1-10(2)15-18(14,16-11(3)4)17-12-6-8-13(19-5)9-7-12/h6-11H,1-5H3
- InChI Key: NYQLVKAGRRDCCL-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)OP(=O)(OC(C)C)OC(C)C
Computed Properties
- Exact Mass: 304.08993
- Monoisotopic Mass: 304.08981732g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- PSA: 44.76
- LogP: 4.74540
Phosphoric acid, bis(1-methylethyl) 4-(methylthio)phenyl ester Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
7176-29-6 (Phosphoric acid, bis(1-methylethyl) 4-(methylthio)phenyl ester) Related Products
- 7292-16-2(Propaphos Standard)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk